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Compound of Interest

Compound Name: Rapamycin-d3

Cat. No.: B10775896 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rapamycin-d3 is the deuterated form of Rapamycin (also known as Sirolimus), a potent and

specific inhibitor of the mammalian target of rapamycin (mTOR).[1][2][3] It is commonly used as

an internal standard for the quantification of Rapamycin by mass spectrometry.[4][5]

Rapamycin exerts its inhibitory effect on the mTOR complex 1 (mTORC1) by first forming a

complex with the FK506-binding protein-12 (FKBP12).[4][5][6][7] This complex then binds to

the FKBP12-Rapamycin Binding (FRB) domain of mTOR, leading to the allosteric inhibition of

mTORC1 kinase activity.[7] The mTOR signaling pathway is a crucial regulator of cell growth,

proliferation, metabolism, and survival, making Rapamycin and its analogs valuable tools in

cancer research, immunology, and studies on aging.[6][8][9][10] Accurate preparation of

Rapamycin-d3 stock solutions is critical for obtaining reliable and reproducible experimental

results. This document provides a detailed protocol for the preparation, storage, and handling

of Rapamycin-d3 stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for Rapamycin-d3 is provided in the table below for

easy reference.
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Property Value Source

Molecular Formula C₅₁H₇₆D₃NO₁₃ [4][5][11]

Molecular Weight 917.19 g/mol [1][3]

Solubility in DMSO ~25 mg/mL [4][5][12]

125 mg/mL (with

ultrasonication)
[3]

Solubility in Ethanol 50 mg/mL [3][5][12]

Solubility in Methanol ~25 mg/mL [4][5]

Solubility in Chloroform ~5 mg/mL [4][5][12]

Storage (Powder) -20°C for up to 3 years [1][2]

Storage (In Solvent) -80°C for up to 1 year [1]

-20°C for up to 1 year [13]

Experimental Protocols
Materials:

Rapamycin-d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

100% Ethanol

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mg/mL Stock Solution in DMSO:

Pre-weighing Preparation: Allow the Rapamycin-d3 vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of Rapamycin-d3 powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mg/mL stock solution, weigh 10 mg of Rapamycin-d3.

Dissolution: Add the appropriate volume of anhydrous DMSO to the Rapamycin-d3 powder.

For a 10 mg/mL stock, add 1 mL of DMSO to 10 mg of powder.

Mixing: Vortex the solution until the Rapamycin-d3 is completely dissolved. Gentle warming

or sonication may be used to aid dissolution if necessary.[3]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year).[1] For short-term

use, the solution can be stored at -20°C for up to one month.[2]

Protocol for Preparing a 50 mg/mL Stock Solution in Ethanol:

This high-concentration stock is often used for subsequent dilution into aqueous solutions for in

vivo studies.[14]

Pre-weighing Preparation: Bring the Rapamycin-d3 vial to room temperature before

opening.

Weighing: In a chemical fume hood, weigh the desired amount of Rapamycin-d3. For

instance, to prepare 1 mL of a 50 mg/mL stock, weigh 50 mg of the powder.

Dissolution: Add the calculated volume of 100% ethanol. To make a 50 mg/mL stock, add 1

mL of 100% ethanol to 50 mg of powder.

Mixing: Vortex thoroughly until all the powder is dissolved.
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Aliquoting: Dispense the stock solution into single-use, sterile vials.

Storage: Store the ethanol stock solutions at -80°C.[14]

Safety Precautions:

Rapamycin-d3 should be handled as a hazardous substance.[15]

Always wear appropriate PPE, including a lab coat, gloves, and safety glasses.

Perform all weighing and dissolution steps in a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[4]
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Caption: The mTOR signaling pathway and the inhibitory action of the Rapamycin-d3-FKBP12

complex on mTORC1.
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Caption: Experimental workflow for the preparation of Rapamycin-d3 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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